Cas no 14045-23-9 (3-Methylpyridine-4-sulfonicacid)

3-Methylpyridine-4-sulfonic acid is a sulfonated derivative of 3-methylpyridine, characterized by the introduction of a sulfonic acid group at the 4-position of the pyridine ring. This modification enhances its solubility in polar solvents and increases its reactivity as an intermediate in organic synthesis. The compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to act as a versatile building block. Its sulfonic acid group also imparts acidic properties, making it suitable for catalysis or as a precursor in the synthesis of sulfonamide derivatives. The product is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications.
3-Methylpyridine-4-sulfonicacid structure
14045-23-9 structure
Product Name:3-Methylpyridine-4-sulfonicacid
CAS No:14045-23-9
MF:C6H7NO3S
MW:173.189680337906
MDL:MFCD04114234
CID:49614
PubChem ID:2762913
Update Time:2025-06-08

3-Methylpyridine-4-sulfonicacid Chemical and Physical Properties

Names and Identifiers

    • 3-Methylpyridine-4-sulfonic acid
    • 3-Methyl-pyridine-4-sulfonic acid
    • 3-METHYPYRIDINE-4-SULFONIC ACID
    • 4-Pyridinesulfonicacid,3-methyl
    • 4-Pyridinesulfonicacid, 3-methyl-
    • AKOS006292927
    • A3031
    • 14045-23-9
    • DTXSID30376568
    • FT-0645809
    • 3-Methyl-4-pyridinesulfonic acid, AldrichCPR
    • 3-Methylpyridine-4-sulfonicacid
    • 4-Pyridinesulfonic acid, 3-methyl-
    • SCHEMBL19939976
    • METHYL-PHOSPHINICACID
    • MDL： MFCD04114234
    • Inchi： 1S/C6H7NO3S/c1-5-4-7-3-2-6(5)11(8,9)10/h2-4H,1H3,(H,8,9,10)
    • InChI Key： YLZRQBQLRFXQPL-UHFFFAOYSA-N
    • SMILES： S(C1C=CN=CC=1C)(=O)(=O)O

Computed Properties

  • Exact Mass: 173.01500
  • Monoisotopic Mass: 173.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: 0

Experimental Properties

  • Density: 1.422
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.562
  • PSA: 75.64000
  • LogP: 1.71750

3-Methylpyridine-4-sulfonicacid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methylpyridine-4-sulfonicacid Pricemore >>

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